Cas no 1261671-64-0 (2'-Chloro-4'-iodopropiophenone)

• Product Name: 2'-Chloro-4'-iodopropiophenone
• CAS No: 1261671-64-0
• MF: C₉H₈ClIO
• MW: 294.516694068909
• CID: 4965672
• Update Time: 2025-06-24

2'-Chloro-4'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-iodopropiophenone

• Inchi： 1S/C9H8ClIO/c1-2-9(12)7-4-3-6(11)5-8(7)10/h3-5H,2H2,1H3
• InChI Key： SLFPWNWWVQXFGE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)Cl)C(CC)=O

Computed Properties

• Exact Mass: 293.93084 g/mol
• Monoisotopic Mass: 293.93084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 294.51

Additional information on 2'-Chloro-4'-iodopropiophenone

Professional Introduction to Compound with CAS No. 1261671-64-0 and Product Name: 2'-Chloro-4'-iodopropiophenone

The compound with the CAS number 1261671-64-0 is a specialized organic molecule commonly referred to by the product name 2'-Chloro-4'-iodopropiophenone. This compound has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural properties and versatile applications. As a key intermediate, it plays a pivotal role in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structural framework of 2'-Chloro-4'-iodopropiophenone consists of a propiophenone core substituted with chlorine and iodine atoms at the 2' and 4' positions, respectively. This specific arrangement of halogen atoms makes the compound highly reactive and suitable for further functionalization. The presence of both chlorine and iodine provides multiple sites for chemical modification, enabling chemists to tailor the molecule for specific applications in drug discovery and medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures using halogenated aromatic compounds. The reactivity of 2'-Chloro-4'-iodopropiophenone has been extensively studied in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental techniques in modern organic synthesis. These reactions allow for the introduction of diverse functional groups into the aromatic ring, facilitating the creation of structurally diverse libraries of compounds for pharmacological screening.

One of the most compelling applications of 2'-Chloro-4'-iodopropiophenone is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogen atoms serve as handles for directing subsequent chemical transformations, enabling precise control over the molecular structure. This level of control is essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Advances in computational chemistry have further enhanced the utility of 2'-Chloro-4'-iodopropiophenone in drug design. Molecular modeling studies have revealed insights into how different substituents can influence the electronic properties and reactivity of the molecule. These insights have guided experimental efforts to develop more efficient synthetic routes and to predict the biological activity of newly synthesized derivatives. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from initial design to final optimization.

The role of 2'-Chloro-4'-iodopropiophenone in medicinal chemistry extends beyond kinase inhibitors. It has also been employed in the synthesis of antiviral and antibacterial agents. The ability to introduce various functional groups at specific positions on the aromatic ring allows for fine-tuning of interactions with biological targets. For example, modifications at the chlorine or iodine positions can alter binding affinity or metabolic stability, critical factors in drug development.

Recent studies have highlighted the importance of green chemistry principles in synthesizing halogenated aromatic compounds like 2'-Chloro-4'-iodopropiophenone. Researchers are exploring catalytic systems that minimize waste and reduce energy consumption without compromising yield or purity. Such efforts align with broader trends in sustainable chemistry, where environmental impact is increasingly considered alongside traditional metrics of efficiency and cost-effectiveness.

The versatility of 2'-Chloro-4'-iodopropiophenone also makes it a valuable tool in material science applications beyond pharmaceuticals. Its reactivity allows for the construction of complex polymers and functional materials with tailored properties. For instance, researchers have used this compound to develop conductive polymers that could be used in electronic devices or sensors.

In conclusion, 2'-Chloro-4'-iodopropiophenone (CAS No. 1261671-64-0) represents a cornerstone molecule in modern synthetic chemistry with far-reaching implications for drug discovery and material science. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate for constructing biologically active molecules. As research continues to evolve, this compound will undoubtedly remain at the forefront of innovation, driving progress across multiple scientific disciplines.